Phosphate
Phosphate
Phosphate(3-) is a phosphate ion that is the conjugate base of hydrogenphosphate. It is a phosphate ion and a trivalent inorganic anion. It is a conjugate base of a hydrogenphosphate.
Phosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
phosphate is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic salts of phosphoric acid.
See also: Ammonium Phosphate, Dibasic (active moiety of); Tribasic Calcium Phosphate (active moiety of); Sodium Phosphate (active moiety of) ... View More ...
Phosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
phosphate is a metabolite found in or produced by Saccharomyces cerevisiae.
Inorganic salts of phosphoric acid.
See also: Ammonium Phosphate, Dibasic (active moiety of); Tribasic Calcium Phosphate (active moiety of); Sodium Phosphate (active moiety of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
14265-44-2
VCID:
VC20990219
InChI:
InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)/p-3
SMILES:
[O-]P(=O)([O-])[O-]
Molecular Formula:
O4P-3
Molecular Weight:
94.971 g/mol
Phosphate
CAS No.: 14265-44-2
Cat. No.: VC20990219
Molecular Formula: O4P-3
Molecular Weight: 94.971 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphate(3-) is a phosphate ion that is the conjugate base of hydrogenphosphate. It is a phosphate ion and a trivalent inorganic anion. It is a conjugate base of a hydrogenphosphate. Phosphate is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). phosphate is a metabolite found in or produced by Saccharomyces cerevisiae. Inorganic salts of phosphoric acid. See also: Ammonium Phosphate, Dibasic (active moiety of); Tribasic Calcium Phosphate (active moiety of); Sodium Phosphate (active moiety of) ... View More ... |
|---|---|
| CAS No. | 14265-44-2 |
| Molecular Formula | O4P-3 |
| Molecular Weight | 94.971 g/mol |
| IUPAC Name | phosphate |
| Standard InChI | InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)/p-3 |
| Standard InChI Key | NBIIXXVUZAFLBC-UHFFFAOYSA-K |
| Impurities | THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002% |
| SMILES | [O-]P(=O)([O-])[O-] |
| Canonical SMILES | [O-]P(=O)([O-])[O-] |
| Boiling Point | greater than 266 °F at 760 mmHg (USCG, 1999) 407 °C 3.4 (Air = 1 at the boiling point of phosphoric acid) 158.00 °C. @ 760.00 mm Hg 158 °C 415 °F |
| Colorform | Unstable orthorhombic crystals or clear syrupy liquid Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals. Colorless viscous liquid Thick, colorless crystalline solid [Note: Often used in an aqueous solution] |
| Melting Point | 108 °F (NIOSH, 2024) 42.4 °C Melting point: 75% -17.5 °C; 80% 4.6 °C; 85% 21 °C. Hygroscopic; Latent heat of fusion = 10.5 kJ/mol at the melting point; Heat capacity at constant pressure = 106.2 J/mole (25 °C). White, monoclinic crystalline solid; MP; melts at 42.35 °C; the hemihydrate has a melting point of 29.25 °C /Pure, 100% phosphoric acid/ 41.00 to 44.00 °C. @ 760.00 mm Hg 42 °C 21.1 °C 108 °F |
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